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Compound of Interest

3-Phenylpropyl! 3-
Compound Name:
hydroxybenzoate

cat. No.: B3157858

CAS Number: 85322-36-7
Molecular Formula: Ci16H1603

Molecular Weight: 256.30 g/mol

Introduction

3-Phenylpropyl 3-hydroxybenzoate is an organic compound belonging to the class of
hydroxybenzoic acid esters. While specific research on this particular molecule is limited in
publicly available literature, this guide provides a comprehensive overview based on the known
properties and biological activities of the broader family of 3-hydroxybenzoic acid esters. These
esters are recognized for their diverse applications, including their use as preservatives in
cosmetics, food, and pharmaceuticals, owing to their antimicrobial and anti-inflammatory
properties.[1][2] This document aims to serve as a valuable resource for researchers,
scientists, and professionals in drug development by consolidating available information and
providing detailed hypothetical experimental protocols and potential signaling pathways.

Physicochemical Properties

Quantitative data for 3-Phenylpropyl 3-hydroxybenzoate is not readily available. The
following table summarizes the predicted and known properties of its constituent parts, 3-
phenylpropanol and 3-hydroxybenzoic acid, to provide an estimation of its characteristics.
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Property

3-Phenylpropanol

3-Hydroxybenzoic
Acid

3-Phenylpropyl 3-
hydroxybenzoate
(Predicted)

Molecular Formula CoH120 C7He0Os C16H1603
Molecular Weight 136.19 g/mol 138.12 g/mol 256.30 g/mol
Boiling Point 235-236 °C 201 °C (decomposes) > 250 °C
] ] Solid at room
Melting Point -18 °C 201-204 °C
temperature
_ , _ Likely poorly soluble
N Slightly soluble in Soluble in hot water, ) )
Solubility in water, soluble in
water ethanol, ether )
organic solvents
LogP 1.88 1.69 >3.5
Synthesis

A specific, validated synthesis protocol for 3-Phenylpropyl 3-hydroxybenzoate is not detailed

in the available literature. However, a plausible synthetic route can be extrapolated from

standard esterification methods for 3-hydroxybenzoic acid and related compounds.

Proposed Synthesis Workflow
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Proposed Synthesis of 3-Phenylpropyl 3-hydroxybenzoate

3-Hydroxybenzoic Acid 3-Phenylpropanol Acid Catalyst (e.g., H2SO4) or Coupling Agent (e.g., DCC/DMAP) Solvent (e.g., Toluene or Dichloromethane)

Reaction Mixture

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 3-Phenylpropyl 3-hydroxybenzoate.

Experimental Protocol: Fischer-Speier Esterification

* Reactant Preparation: In a round-bottom flask, dissolve 1 equivalent of 3-hydroxybenzoic
acid in an excess of 3-phenylpropanol, which will also serve as the solvent.

o Catalyst Addition: Add a catalytic amount (e.g., 0.1 equivalents) of a strong acid, such as

sulfuric acid.
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e Reaction: Equip the flask with a Dean-Stark apparatus to remove the water formed during
the reaction. Heat the mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Neutralize
the acid catalyst with a mild base, such as a saturated sodium bicarbonate solution.

o Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent like ethyl acetate. Wash the organic layer with brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the crude product by column chromatography on silica gel, using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes), to obtain the pure 3-
Phenylpropyl 3-hydroxybenzoate.

Biological Activity and Potential Mechanism of
Action

While direct studies on 3-Phenylpropyl 3-hydroxybenzoate are lacking, the biological
activities of related hydroxybenzoic acid esters, particularly parabens, have been investigated.
These compounds are known to possess antimicrobial and anti-inflammatory properties.[1][2]

[3]

Antimicrobial Activity

Hydroxybenzoic acid esters are widely used as preservatives due to their broad-spectrum
antimicrobial activity against bacteria and fungi.[1][2] The proposed mechanism of action
involves the disruption of microbial cell membrane transport processes, inhibition of DNA and
RNA synthesis, and interference with key enzymes like ATPases and phosphotransferases.

Anti-inflammatory Activity

Some derivatives of 3-hydroxybenzoic acid have been reported to exhibit anti-inflammatory
effects.[1][2] The potential mechanism for this activity could involve the modulation of
inflammatory signaling pathways.
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Potential Signaling Pathway Involvement

Based on the activities of related compounds, 3-Phenylpropyl 3-hydroxybenzoate could
potentially interact with cellular signaling pathways. A hypothetical pathway illustrating a
potential anti-inflammatory mechanism is presented below.

Hypothetical Anti-inflammatory Signaling Pathway
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Caption: A hypothetical anti-inflammatory mechanism of 3-Phenylpropyl 3-hydroxybenzoate.

Conclusion

3-Phenylpropyl 3-hydroxybenzoate, with CAS number 85322-36-7, remains a compound
with limited specific data in the public domain. However, based on the well-documented
properties of the broader class of 3-hydroxybenzoic acid esters, it is reasonable to hypothesize
that this molecule possesses antimicrobial and anti-inflammatory activities. The provided
synthesis protocols and potential mechanisms of action are based on established chemical and
biological principles and offer a starting point for future research into this and related
compounds. Further experimental validation is necessary to fully characterize the
physicochemical properties, biological activities, and potential therapeutic applications of 3-
Phenylpropyl 3-hydroxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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